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Compound of Interest |

Compound Name: (R)-1,2-Tetradecanediol
CAS No.: 153062-86-3
Cat. No.: B133296
. J

Executive Summary

(R)-1,2-Tetradecanediol (CAS: 21129-09-9) is a long-chain aliphatic diol commonly used as a
lipid surfactant or intermediate in drug delivery formulations.[1][2] While often classified as non-
hazardous for transport under standard GHS criteria, its surfactant properties necessitate strict
environmental stewardship.[1] Do not dispose of this compound down the drain. The primary
disposal route is high-temperature incineration via a licensed chemical waste contractor.[1]

Immediate Action Checklist:

e Segregation: Keep separate from oxidizers and halogenated solvents.[1]

e Labeling: Mark as "Non-Regulated Organic Solid" (unless in hazardous solvent).
o Disposal Method: Chemical Incineration (Fuel Blending).[1]

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of (R)-1,2-Tetradecanediol is critical for
selecting the correct waste stream.[1]
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Data

Relevance to Disposal

Chemical Name

(R)-1,2-Tetradecanediol

Specific isomer; general
disposal follows racemic

protocols.[1]

CAS Number

21129-09-9

Unique identifier for waste

manifesting.[1]

Physical State

Solid (White powder/crystal)

Requires solid waste
containers; dust generation
risk.[1]

Melting Point

64 -70°C

Solid at room temperature;

may melt in hot storage.[1]

Water Solubility

Insoluble / Very Low

Critical: Will clog drains and
coat pipes.[1] Bioaccumulative
potential.[1][3]

Flash Point

> 113 °C (Predicted)

Combustible but not
Flammable (unless dissolved

in solvent).[1]

GHS Classification

Skin Irrit. 2 (H315), Eye Irrit.[1]
2A (H319)

Requires PPE (Gloves,
Goggles) during handling.[1]

Senior Scientist Insight: While some Safety Data Sheets (SDS) list this compound as "Not

Classified" for transport, long-chain diols exhibit surfactant-like behavior that can disrupt aquatic

ecosystems.[1] Therefore, we treat it as Aquatic Chronic Category 1 (H410) for disposal

purposes to ensure maximum environmental protection.[1]

Waste Segregation Decision Matrix
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Effective disposal begins with proper segregation.[1] Use the following logic flow to determine
the correct waste container.

Waste Material Containing
(R)-1,2-Tetradecanediol

What is the physical state?

RN

Solid (Powder/Crystals) Liquid (Solution)

J :

Is it contaminated with
Halogens or Heavy Metals?

No &es (e.g., DCM, As) lEthanol/DMSCMChloroform
BIN B: Hazardous STREAM C: Non-Halogenated STREAM D: Halogenated
Chemical Solids Organic Solvents Organic Solvents

Identify Solvent Base

BIN A: Non-Hazardous

Organic Solids

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-1,2-Tetradecanediol waste streams. Blue nodes
indicate decision points; Green/Red nodes indicate final waste destinations.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Applicability: Expired pure powder, contaminated weighing boats, paper towels, and PPE.[1]

+ Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
fiber drum lined with a 6-mil polyethylene bag.[1]
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e Labeling: Attach a hazardous waste tag.
o Chemical Name: (R)-1,2-Tetradecanediol.[1]
o Hazard Checkbox: "Irritant" and "Toxic" (due to aquatic toxicity precautions).[1]
o Composition: 100%.[1]
e Transfer:
o Wear Nitrile gloves and safety glasses.[1]
o Use a chemically inert scoop (polypropylene) to transfer solids.[1]

o Prohibition: Do not use metal spatulas if traces of strong oxidizers are present in the same
hood.[1]

e Sealing: Wipe the container threads with a dry tissue before screwing on the lid to ensure a
tight seal and prevent thread binding.[1]

o Storage: Store in a cool, dry area away from heat sources until pickup.

Protocol B: Liquid Waste Disposal (Solutions)

Applicability: Reaction mixtures, mother liquors, or cleaning solvents containing the diol.[1]
» Solvent Compatibility Check:

o If dissolved in Ethanol, Methanol, DMSO, or Acetone: Classify as Non-Halogenated
Organic Waste.[1]

o If dissolved in Dichloromethane (DCM) or Chloroform: Classify as Halogenated Organic
Waste.[1]

o Bulking: Pour into the appropriate 5-gallon safety can or carboy (HDPE or Stainless Steel).

e Rinsing: Triple rinse the original vessel with a small volume of the compatible solvent and
add the rinsate to the waste container.[1]
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e Venting: Ensure the waste container has a pressure-relief cap, especially if the solution
contains volatile solvents like acetone.[1]

Spill Management & Emergency Response

Despite its low acute toxicity, spills of (R)-1,2-Tetradecanediol can create slip hazards and
environmental risks.[1]

Spill Response Workflow:
 |solate: Mark the area.[1] The solid powder is waxy and slippery; tread carefully.[1]

o PPE: Don Nitrile gloves, lab coat, and safety goggles.[1] If dust is visible, use an N95
respirator.[1]

o Containment (Solid):
o Do NOT use water initially (it creates a slippery sludge).[1]
o Sweep up gently using a dustpan and brush.[1]
o Place material into a solid waste container (Protocol A).[1]
o Decontamination:

o Wipe the surface with a paper towel soaked in Isopropanol (IPA) or Ethanol.[1] The diol is
soluble in alcohols, making this more effective than water.[1]

o Wash the area finally with soap and water to remove residue.[1]

o Disposal: Treat all cleanup materials (wipes, gloves) as solid chemical waste.[1]

Regulatory Compliance (US/EU)
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Regulation Classification Requirement

Determine if "Characteristic"
(Ignitable DOOL1 if in solvent).[1]

US EPA (RCRA) Non-Listed (Unless mixed) ) ]
Otherwise, dispose as non-
RCRA chemical waste.[1]
) No UN Number required for
US DOT Not Regulated (Solid) )
pure solid ground transport.[1]
) ] Dispose via incineration (Code
EU CLP/REACH Irritant (Xi) o
07 01 04* or similar).[1]
Strictly prohibited from drain
Sewer Authority Prohibited Discharge disposal due to insolubility and

BOD load.[1]

Self-Validation Check:
Is the container compatible with the waste? (HDPE is standard).[1]
Is the label complete with full chemical name (no abbreviations)?
Is the lid secured tightly?
Is secondary containment used for liquid waste?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-1,2-Tetradecanediol: Proper Disposal Procedures &
Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133296#r-1-2-tetradecanediol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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